Cas no 19967-85-2 (5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione)

5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione structure
19967-85-2 structure
Product name:5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione
CAS No:19967-85-2
MF:C17H21Br2N3O3
MW:475.174942731857
CID:1390877
PubChem ID:29880

5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione
    • DTXSID10941874
    • 19967-85-2
    • HYDANTOIN, 5-(alpha,beta-DIBROMOPHENETHYL)-5-METHYL-3-(MORPHOLINOMETHYL)-
    • BRN 1180495
    • 5-(alpha,beta-Dibromophenethyl)-5-methyl-3-(morpholinomethyl)hydantoin
    • 5-(1,2-Dibromo-2-phenylethyl)-2-hydroxy-5-methyl-3-[(morpholin-4-yl)methyl]-3,5-dihydro-4H-imidazol-4-one
    • Inchi: InChI=1S/C17H21Br2N3O3/c1-17(14(19)13(18)12-5-3-2-4-6-12)15(23)22(16(24)20-17)11-21-7-9-25-10-8-21/h2-6,13-14H,7-11H2,1H3,(H,20,24)
    • InChI Key: JVQNTSHIWRQAHD-UHFFFAOYSA-N
    • SMILES: CC1(C(=O)N(C(=O)N1)CN2CCOCC2)C(C(C3=CC=CC=C3)Br)Br

Computed Properties

  • Exact Mass: 472.99503
  • Monoisotopic Mass: 472.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61.9Ų

Experimental Properties

  • Density: 1.622
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.606
  • PSA: 61.88

5-(1,2-dibromo-2-phenylethyl)-5-methyl-3-(morpholin-4-ylmethyl)imidazolidine-2,4-dione Related Literature

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